8-((1-(Pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)quinoline

• IUPAC Name: 8-(1-pyridin-3-ylsulfonylpyrrolidin-3-yl)oxyquinoline
• InChI: InChI=1S/C18H17N3O3S/c22-25(23,16-6-3-9-19-12-16)21-11-8-15(13-21)24-17-7-1-4-14-5-2-10-20-18(14)17/h1-7,9-10,12,15H,8,11,13H2
• InChI Key: NEFKETPPAHOTDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=CC3=C2N=CC=C3)S(=O)(=O)C4=CN=CC=C4
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

The compound “8-((1-(Pyridin-3-ylsulfonyl)pyrrolidin-3-yl)oxy)quinoline” is a complex organic molecule. It contains a quinoline moiety, a pyrrolidine ring, and a pyridine ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives are often synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring in this compound is a five-membered ring with nitrogen as one of the members. This ring is widely used by medicinal chemists due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization.

Future Directions

While specific future directions for this compound are not available, the field of medicinal chemistry continues to explore the use of heterocyclic scaffolds, like pyrrolidine, in the development of new drugs.